3-ethyl-2-((2-morpholino-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 3-ethyl-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C18H20N4O3S/c1-2-22-17(24)16-15(12-5-3-4-6-13(12)19-16)20-18(22)26-11-14(23)21-7-9-25-10-8-21/h3-6,19H,2,7-11H2,1H3
• InChI Key: KBZQMPOFUSKCJP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC(=O)N4CCOCC4
• Molecular Formula: C18H20N4O3S
• Molecular Weight: 372.4 g/mol

Description

3-ethyl-2-((2-morpholino-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one is a compound that has gained attention in recent years due to its potential applications in scientific research. It is a heterocyclic compound that has been synthesized through various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Researchers have developed methods for synthesizing a range of heterocyclic compounds, including pyrimido[5,4-b]indoles, that hold potential for various biological activities. For example, the chemistry involved in synthesizing 2-oxo-1,2,4,9-tetrahydro-3H-pyrimido[4,5-b]indole derivatives from ethyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-2-carboxylate showcases the intramolecular cyclization techniques utilized to create complex ring systems (Tolga Kaptı, Çağatay Dengiz, M. Balcı, 2016). Such methodologies are crucial for developing new pharmaceutical agents and understanding molecular interactions within biological systems.

Biological Activity and Drug Discovery

The search for novel compounds with potential therapeutic applications is a significant aspect of this compound's research applications. For instance, the discovery and optimization of pyrimidone indoline amide PI3Kβ inhibitors for treating PTEN-deficient cancers highlight the compound's relevance in cancer pharmacology (V. Certal et al., 2014). This research demonstrates the compound's utility in developing targeted therapies for specific cancer types, leveraging the molecular design and synthesis capabilities of modern chemistry.

Chemical Synthesis and Characterization

The detailed synthesis and characterization of related compounds, such as the synthesis of new derivatives of pyrimidin-4(3H)-ones, highlight the chemical versatility and potential for creating substances with varied biological activities. These studies often involve complex reactions and provide insights into the structural properties and reactivity of these compounds, contributing to fields such as organic chemistry and materials science (A. Karimian et al., 2017).